Cas no 6903-18-0 (1-Propanamine,3-(2-phenoxyethoxy)-)

1-Propanamine,3-(2-phenoxyethoxy)- structure
6903-18-0 structure
Product Name:1-Propanamine,3-(2-phenoxyethoxy)-
CAS No:6903-18-0
MF:C11H17NO2
MW:195.258183240891
CID:501918
PubChem ID:18702439
Update Time:2025-04-19

1-Propanamine,3-(2-phenoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-(2-phenoxyethoxy)-
    • 3-(2-Phenoxy)Ethoxyl Propylamine
    • AG-G-68237
    • CTK5C8931
    • SureCN2125376
    • AKOS000162739
    • SCHEMBL2125376
    • 3-(2'-phenoxyethoxy)propylamine
    • DTXSID60595700
    • EC 427-870-8
    • 3-(2-PHENOXYETHOXY)PROPAN-1-AMINE
    • 6903-18-0
    • Inchi: 1S/C11H17NO2/c12-7-4-8-13-9-10-14-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10,12H2
    • InChI Key: WQFCFMPMUNOOTQ-UHFFFAOYSA-N
    • SMILES: O(CCOC1C=CC=CC=1)CCCN

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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